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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,3-Cyclohexanedimethanamine, a colorless liquid commonly used as an

epoxy curing agent. Adherence to these procedures is critical for minimizing environmental

impact and maintaining workplace safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 1,3-
Cyclohexanedimethanamine with appropriate personal protective equipment (PPE). This

chemical is corrosive and can cause severe skin burns and eye damage.[1][2][3] It is also

harmful if swallowed or inhaled.[1][3]

Essential PPE and Handling Guidelines:

Eye Protection: Wear chemical safety goggles or a face shield.[4][5]

Skin Protection: Use protective gloves and clothing to prevent skin contact.[4][5]

Ventilation: Handle the chemical in a well-ventilated area or under a chemical fume hood.[1]

[4]
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Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[1]

In case of exposure, follow first-aid measures immediately and seek medical attention.[1][4][6]

Contaminated clothing should be removed and laundered before reuse.[1]

Step-by-Step Disposal Protocol
The recommended disposal method for 1,3-Cyclohexanedimethanamine and its residues is

incineration.[1] However, regulations can vary, making it imperative to consult local, state, and

federal guidelines to ensure full compliance.[1][2][6]

1. Waste Collection and Storage:

Container Selection: Use a compatible and properly labeled waste container.[7] The original

container is often a suitable choice. Do not use metal containers for corrosive waste.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "1,3-
Cyclohexanedimethanamine," and its concentration.[7]

Segregation: Store the waste container separately from incompatible materials such as

strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][6]

Closure: Keep the waste container tightly sealed at all times, except when adding waste.[7]

2. Spill Management:

In the event of a spill, eliminate all ignition sources.[5]

Contain the spill and absorb it with an inert, non-combustible material such as sand, silica

gel, or vermiculite.[2][4][6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][4]

3. Final Disposal:

Incineration: The preferred method of disposal is incineration by a licensed waste disposal

facility.[1]
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Landfill: Material that has been absorbed onto an inert substrate may be permissible for

landfill disposal, but this is strictly subject to local, state, and federal regulations.[1]

Regulatory Consultation: It is crucial to consult with your institution's environmental health

and safety (EHS) office or a certified waste disposal contractor to ensure compliance with all

applicable regulations. While some sources state that, if disposed of, this product is not a

hazardous waste under current RCRA regulations, others suggest that spill residues could

be classified as hazardous due to corrosivity.[1][5]

Quantitative Data Summary
Property Value Source

UN Number 2735 or 3267 [1][2]

Hazard Class 8 (Corrosive) [1]

Packing Group III [1]

Flash Point 107 °C (open-cup) [3]

Boiling Point 220 °C [3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Cyclohexanedimethanamine.
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Caption: Disposal decision workflow for 1,3-Cyclohexanedimethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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